4-chloro-N-(1-(3-chlorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)benzamide

• IUPAC Name: 4-chloro-N-[1-(3-chlorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]benzamide
• InChI: InChI=1S/C18H11Cl2N5O2/c19-12-6-4-11(5-7-12)17(26)23-24-10-21-16-15(18(24)27)9-22-25(16)14-3-1-2-13(20)8-14/h1-10H,(H,23,26)
• InChI Key: YTQWOHFNMJWFBX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)N2C3=C(C=N2)C(=O)N(C=N3)NC(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C18H11Cl2N5O2
• Molecular Weight: 400.2 g/mol

Description

4-chloro-N-(1-(3-chlorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)benzamide is a useful research compound. Its molecular formula is C18H11Cl2N5O2 and its molecular weight is 400.22. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Anti-inflammatory Applications

A study focused on the synthesis of novel pyrazolopyrimidine derivatives that exhibited anticancer and anti-5-lipoxygenase activities, highlighting their potential in treating cancers and inflammatory conditions (Rahmouni et al., 2016).

Molecular Modelling and COX-2 Inhibition

Another research demonstrated the synthesis of pyrazolo[3,4‐d]pyrimidine derivatives as COX-2 selective inhibitors. These compounds were prepared to explore their anti-inflammatory properties, and molecular modelling studies confirmed their biological activity (Raffa et al., 2009).

Antimicrobial and Anticancer Agents

Novel pyrazole derivatives with pyrazolopyrimidine structures have been synthesized and evaluated for their antimicrobial and anticancer activities. Some of these compounds showed higher anticancer activity than reference drugs, indicating their potential as therapeutic agents (Hafez et al., 2016).

Antiviral Activity Against Influenza

A study detailed the synthesis of benzamide-based 5-aminopyrazoles and their fused heterocycles, which showed remarkable antiavian influenza virus activity. These compounds represent a new route to potent antiviral agents (Hebishy et al., 2020).

Anticancer Activity of Spiro Derivatives

Research into spiro[pyrazolo[4,3-d]pyrimidinones and spiro[benzo[4,5]thieno[2,3-d]pyrimidine-2,3'-indoline]-2',4(3H)-diones explored their synthesis and evaluation for anticancer activity. Several compounds from this study were found to be active against cancer cell lines, suggesting their potential as anticancer agents (Ismail et al., 2017).

Mechanism of Action

Target of Action

Similar compounds with a pyrazolo[3,4-d]pyrimidine scaffold have been reported to inhibitCyclin-Dependent Kinase 2 (CDK2) , a protein that plays a crucial role in cell cycle regulation.

Mode of Action

The compound likely interacts with its target, CDK2, by fitting into the active site of the enzyme. This interaction can inhibit the activity of CDK2, leading to alterations in cell cycle progression .

Biochemical Pathways

The inhibition of CDK2 can affect the cell cycle, particularly the transition from the G1 phase to the S phase. This can lead to cell cycle arrest, preventing the cells from dividing and proliferating .

Pharmacokinetics

Similar compounds with a pyrazolo[3,4-d]pyrimidine scaffold have been reported to have suitable pharmacokinetic properties, as indicated by their clogp values less than 4 and molecular weights less than 400 . These properties suggest that the compound is likely to maintain drug-likeness during lead optimization.

Result of Action

The inhibition of CDK2 can lead to significant alterations in cell cycle progression, potentially inducing apoptosis within cells . This can result in the reduction of cell proliferation, which may be beneficial in the treatment of diseases characterized by uncontrolled cell growth, such as cancer .

Action Environment

It’s worth noting that the efficacy of similar compounds can be influenced by the presence of different halogen atoms on the phenyl ring